![molecular formula C20H26N4O B2854901 3-(dimethylamino)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide CAS No. 1235661-60-5](/img/structure/B2854901.png)
3-(dimethylamino)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(dimethylamino)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide, commonly known as DMAPP, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DMAPP is a small molecule that belongs to the class of benzamide derivatives and has been shown to exhibit promising biological activities.
Scientific Research Applications
Nonaqueous Capillary Electrophoresis
Nonaqueous capillary electrophoresis has been applied for the separation of imatinib mesylate and related substances, demonstrating the method's potential for quality control in pharmaceuticals. This study indicates the utility of capillary electrophoresis in analyzing complex chemical structures and their impurities, suggesting a possible application for the analysis of 3-(dimethylamino)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide and related compounds in a pharmaceutical context (Ye et al., 2012).
Antineoplastic Activity
The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, has been studied in chronic myelogenous leukemia patients. This research provides insights into the metabolic pathways of Flumatinib, highlighting the importance of understanding the metabolism of therapeutic compounds for effective treatment strategies. Similar research could be envisioned for this compound to assess its pharmacokinetics and therapeutic potential (Gong et al., 2010).
Novel Synthetic Routes
Studies on the synthesis of novel pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety, as well as azole, pyrimidine, pyran, and benzofuran derivatives, showcase the diversity of synthetic routes available for constructing complex heterocyclic structures. These methodologies could be adapted or serve as inspiration for the synthesis and functionalization of this compound to explore its potential biological activities or material science applications (Abdel‐Aziz et al., 2008).
Histone Deacetylase Inhibition
The discovery of MGCD0103, a histone deacetylase inhibitor, underscores the potential of structurally complex benzamide derivatives in oncology, particularly for the treatment of cancer through epigenetic modulation. This suggests a research avenue for this compound in investigating its histone deacetylase inhibitory activity and potential therapeutic applications in cancer treatment (Zhou et al., 2008).
properties
IUPAC Name |
3-(dimethylamino)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O/c1-23(2)18-7-5-6-17(14-18)20(25)22-15-16-9-12-24(13-10-16)19-8-3-4-11-21-19/h3-8,11,14,16H,9-10,12-13,15H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRQHDNMKUKDIKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.